Cas no 3247-75-4 (b-(m-Hydroxyphenyl)hydracrylic Acid)

• Product Name: b-(m-Hydroxyphenyl)hydracrylic Acid
• CAS No: 3247-75-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 316567
• PubChem ID: 102959
• Update Time: 2025-10-29

b-(m-Hydroxyphenyl)hydracrylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b,3-dihydroxy-
• β-(m-Hydroxyphenyl)hydracrylic Acid
• 3-(3-hydroxyphenyl)-3-hydroxypropionic acid
• 3-Hydroxy-3-(3-hydroxyphenyl)propanoic acid
• (+-)-3-hydroxy-3-(3-hydroxy-phenyl)-propionic acid
• (+-)-3-Hydroxy-3-(3-hydroxy-phenyl)-propionsaeure
• 3-(3-Hydroxyphenyl)-3-hydroxypropanoic acid
• A,3-dihydroxy-
• AC1L2TXS
• AC1Q5VDN
• AG-F-08597
• benzenepropanoic acid,
• HPHPA
• mHPHA
• 3-(3-Hydroxyphenyl)hydracrylic acid
• 3-(m-Hydroxyphenyl)hydracrylic acid
• beta-(m-Hydroxyphenyl)hydracrylic acid
• CS-0059368
• 3-(m-Hydroxyphenyl)hydracrylate
• b-(m-Hydroxyphenyl)hydracrylic acid
• SCHEMBL4957161
• NS00075368
• 3-Hydroxy-3-(3-hydroxyphenyl)propionic acid
• Benzenepropanoic acid, .beta.,3-dihydroxy-
• (3-Hydroxyphenyl)hydracrylate
• AKOS011682178
• CHEBI:86369
• 3-Hydroxyphenyl-hydracrylic acid
• 3-(3-Hydroxyphenyl)hydracrylate
• .BETA.-(M-HYDROXYPHENYL)HYDRACRYLIC ACID
• HY-113231
• 3-Hydroxy-3-(3-hydroxy-phenyl)-propionic acid
• beta-(meta-Hydroxyphenyl)hydracrylic acid
• EN300-1850114
• 3-(3'-hydroxyphenyl)hydracrylic acid
• Hydracrylic acid, 3-(m-hydroxyphenyl)-
• .BETA.-M-HYDROXYPHENYLHYDRACRYLIC ACID
• .BETA.-(META-HYDROXYPHENYL)HYDRACRYLIC ACID
• DTXSID00863132
• A5957
• UNII-9IV9236GRD
• beta-(m-Hydroxyphenyl)hydracrylate
• 3'-Hydroxyphenylhydracrylic acid
• 3-(3-hydroxyphenyl)-3-hydroxypropanoate
• HMDB02643
• Benzenepropanoic acid, beta,3-dihydroxy-
• Q27159109
• 1-Chloro-4-fluoro-2-methyl-benzene
• 3-(3-Hydroxyphenyl)-3-hydroxypropionate
• A5819
• (3-Hydroxyphenyl)hydracrylic acid
• 9IV9236GRD
• b-(m-Hydroxyphenyl)hydracrylate
• A-(m-Hydroxyphenyl)hydracrylic Acid
• 3-hydroxy-3-(3-hydroxyphenyl)propanoicacid
• 3247-75-4
• PD165849
• 3-Hydroxy-3-(3'-hydroxyphenyl)propanoic acid
• HPHPA cpd
• 3'-Hydroxyphenylhydracrylate
• DB-347510
• DTXCID40811798
• 1ST163153
• beta, m-Dihydroxyphenylpropionic acid
• 3-Hydroxy-3-(3-hydroxyphenyl)propionate
• 3-Hydroxy-3-(3'-hydroxyphenyl)propionic acid
• 3-Hydroxyphenyl-hydracrylate
• BETA-M-HYDROXYPHENYLHYDRACRYLIC ACID
• beta, meta-Dihydroxyphenylpropionic acid
• b-(m-Hydroxyphenyl)hydracrylic Acid

• Inchi： 1S/C9H10O4/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8,10-11H,5H2,(H,12,13)
• InChI Key： KHTAGVZHYUZYMF-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.400±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159 °C (decomposition)
• Boiling Point: 421.7±35.0 °C at 760 mmHg
• Flash Point: 223.0±22.4 °C
• Refractive Index: 1.615
• Solubility: Soluble (130 g/l) (25 º C),
• PSA: 77.76
• LogP: 0.90030
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

b-(m-Hydroxyphenyl)hydracrylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on b-(m-Hydroxyphenyl)hydracrylic Acid

Comprehensive Guide to b-(m-Hydroxyphenyl)hydracrylic Acid (CAS No. 3247-75-4): Properties, Applications, and Market Insights

b-(m-Hydroxyphenyl)hydracrylic Acid (CAS No. 3247-75-4) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. Known for its unique structural properties, this compound has garnered attention in recent years due to its potential in drug development and biochemical synthesis. In this article, we delve into its chemical characteristics, industrial uses, and emerging trends, providing a detailed resource for researchers and industry professionals.

The molecular structure of b-(m-Hydroxyphenyl)hydracrylic Acid features a hydroxyl group attached to a phenyl ring, which enhances its reactivity and solubility in polar solvents. This makes it a valuable intermediate in the synthesis of pharmaceutical compounds, particularly those targeting metabolic disorders and inflammatory conditions. Recent studies highlight its role in developing novel enzyme inhibitors, a hot topic in drug discovery circles.

One of the most searched questions about b-(m-Hydroxyphenyl)hydracrylic Acid is its stability under different pH conditions. Research indicates that this compound remains stable in mildly acidic to neutral environments, making it suitable for formulation development. Its compatibility with common excipients has also been explored, aligning with the growing demand for bio-compatible materials in the pharmaceutical industry.

In the context of green chemistry, b-(m-Hydroxyphenyl)hydracrylic Acid has been investigated as a potential sustainable intermediate. With increasing regulatory pressure on synthetic processes, researchers are focusing on eco-friendly alternatives, and this compound’s biodegradability profile positions it as a candidate for green synthesis routes. This aligns with the broader industry shift toward environmentally friendly chemicals.

The market for b-(m-Hydroxyphenyl)hydracrylic Acid is expanding, driven by its applications in personal care products and nutraceuticals. Its antioxidant properties have been leveraged in skincare formulations, a sector experiencing rapid growth due to consumer demand for anti-aging solutions. Additionally, its potential as a precursor in dietary supplements has sparked interest among manufacturers.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize b-(m-Hydroxyphenyl)hydracrylic Acid, ensuring high purity for research and industrial applications. Quality control remains a critical focus, especially given its use in sensitive biomedical applications. Recent advancements in analytical chemistry have improved detection limits, enabling more precise quantification.

Looking ahead, the versatility of b-(m-Hydroxyphenyl)hydracrylic Acid suggests continued relevance in multiple sectors. Innovations in catalytic synthesis could further reduce production costs, while ongoing research into its biological activity may uncover new therapeutic applications. For researchers and industry stakeholders, staying updated on these developments is essential to capitalize on emerging opportunities.